Cas no 1904122-16-2 (5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine)

• Product Name: 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine
• CAS No: 1904122-16-2
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 6402110
• PubChem ID: 117538702
• Update Time: 2025-11-01

5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine
• EN300-1818790
• 1904122-16-2

• Inchi： 1S/C11H12N2O3/c1-14-8-3-7(4-9(5-8)15-2)10-6-13-11(12)16-10/h3-6H,1-2H3,(H2,12,13)
• InChI Key： PPAIBCPGLWSNKR-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=C(C=C(C=1)OC)OC

Computed Properties

• Exact Mass: 220.08479225g/mol
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine

5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine: A Comprehensive Overview

5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine (CAS No. 1904122-16-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements related to this compound.

The molecular structure of 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine is characterized by a 1,3-oxazole ring substituted with a 3,5-dimethoxyphenyl group at the 5-position and an amino group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The methoxy groups on the phenyl ring contribute to the compound's lipophilicity and stability, while the amino group provides potential sites for further functionalization and interaction with biological targets.

The synthesis of 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine has been reported using various methodologies. One common approach involves the reaction of 3,5-dimethoxybenzaldehyde with an appropriate amine and a carbonyl compound under suitable conditions to form the oxazole ring. Recent advancements in green chemistry have led to the development of more environmentally friendly and efficient synthetic routes. For instance, a study published in Organic Letters in 2021 described a microwave-assisted synthesis method that significantly reduced reaction times and improved yields.

In terms of biological activity, 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine has shown promising results in several areas. One notable application is its potential as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

Beyond its anti-inflammatory properties, 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine has also been investigated for its neuroprotective effects. A study published in Journal of Medicinal Chemistry in 2020 reported that this compound exhibits neuroprotective activity against oxidative stress-induced neuronal cell death. The researchers found that it can effectively scavenge reactive oxygen species (ROS) and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine has also been studied to assess its suitability for therapeutic use. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in vivo. However, further research is needed to optimize its pharmacokinetic properties for clinical applications. A recent study published in Bioorganic & Medicinal Chemistry Letters explored various structural modifications to enhance the compound's metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine. Early-phase trials have shown promising results with no significant adverse effects observed at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential interactions with other medications or medical conditions.

In conclusion, 5-(3,5-dimethoxyphenyl)-1,3-oxazol-2-amine (CAS No. 1904122-16-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies aim to optimize its pharmacological profile and evaluate its clinical potential in treating various diseases.